molecular formula C7H5N3O2 B1435810 Pyrazolo[1,5-a]pyrazine-4-carboxylic acid CAS No. 2092330-98-6

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

Cat. No. B1435810
CAS RN: 2092330-98-6
M. Wt: 163.13 g/mol
InChI Key: QHHMHMVQQSJLAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid is a chemical compound with the CAS Number: 2092330-98-6 . It is a powder form substance . Pyrazole derivatives, including pyrazolo[1,5-a]pyrazine-4-carboxylic acid, are appreciated to manifest a wide range of biological qualities such as cannabinoid hCB1 and hCB2 receptor, anti-inflammatory, inhibitors of p38 Kinase, CB1 receptor antagonists, antimicrobial activity .


Synthesis Analysis

A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been introduced . This method provided the desired products with moderate to good yields .


Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid is a powder form substance . Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .

Scientific Research Applications

Antimicrobial Activity

Pyrazolo[1,5-a]pyrazine derivatives have been evaluated for their inhibitory activity against various strains of bacteria such as Escherichia coli, Staphylococcus aureus, and Bacillus cereus, as well as strains of fungi like Penicillium sp., Aspergillus fumigatus, and Syncephalastrum sp. .

Anticancer Activity

These compounds have also been designed and synthesized as potential tubulin polymerization inhibitors, with some showing promising in vitro anticancer activity .

Fungal Inhibition

Carboxamide derivatives of 5-aminopyrazoles, which can be synthesized from Pyrazolo[1,5-a]pyrazine-4-carboxylic acid, have been tested against fungal strains and evaluated as inhibitory compounds against succinate dehydrogenase .

Biological Qualities

Pyrazole derivatives are known to exhibit a wide range of biological qualities, including acting as cannabinoid hCB1 and hCB2 receptor antagonists, anti-inflammatory agents, inhibitors of p38 Kinase, and antimicrobial agents .

Chemical Synthesis

Research has shown that iodopyrazolo[1,5-a]pyrazin-4-ones can undergo carbonylation under certain conditions, indicating a potential route for chemical synthesis involving Pyrazolo[1,5-a]pyrazine-4-carboxylic acid .

Synthetic Approaches

Pyrrolopyrazine derivatives, which can be synthesized from Pyrazolo[1,5-a]pyrazine-4-carboxylic acid, have been developed through one-pot synthesis methods involving the formation of a domino imine, intramolecular annulation, and an Ugi-azide reaction .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has Acute oral toxicity, Skin Corrosion/Irritation, Serious Eye Damage/Eye Irritation, Specific target organ toxicity (single exposure). Target Organs - Respiratory system .

Future Directions

Based on scaffold hopping and computer-aid drug design, 38 pyrazolo [3,4- b ]pyridine derivatives were synthesized . Among them, compound C03 showed acceptable activity with an IC 50 value of 56 nM and it inhibited the proliferation of the Km-12 cell line with an IC 50 value of 0.304 μM together with obvious selectivity for the MCF-7 cell line and HUVEC cell line . Furthermore, compound C03 possessed good plasma stability and low inhibitory activity to a panel of cytochrome P450 isoforms except CYP2C9 . Overall, C03 has potential for further exploration .

properties

IUPAC Name

pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5N3O2/c11-7(12)6-5-1-2-9-10(5)4-3-8-6/h1-4H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHHMHMVQQSJLAL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=CC=N2)C(=N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

163.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

CAS RN

2092330-98-6
Record name pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Reactant of Route 4
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Reactant of Route 5
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
Reactant of Route 6
Reactant of Route 6
Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.